Cas no 859139-37-0 (3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl furan-2-carboxylate)

• Product Name: 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl furan-2-carboxylate
• CAS No: 859139-37-0
• MF: C₂₁H₁₄O₆
• MW: 362.332266330719
• CID: 5420522
• Update Time: 2025-10-24

3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl furan-2-carboxylate

• Inchi： 1S/C21H14O6/c1-24-14-6-4-13(5-7-14)17-12-26-19-11-15(8-9-16(19)20(17)22)27-21(23)18-3-2-10-25-18/h2-12H,1H3
• InChI Key： NGCXDABGEMKQJG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(OC1=CC=C2C(=C1)OC=C(C1=CC=C(OC)C=C1)C2=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl furan-2-carboxylate

Comprehensive Introduction to 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl furan-2-carboxylate (CAS No. 859139-37-0)

3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl furan-2-carboxylate is a synthetic organic compound that belongs to the class of flavonoid derivatives. With its unique molecular structure, this compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. The CAS registry number 859139-37-0 serves as a unique identifier for this compound, ensuring accurate referencing in scientific literature and databases.

The compound features a chromene core, which is a common structural motif in many biologically active molecules. The presence of a 4-methoxyphenyl group at the 3-position and a furan-2-carboxylate moiety at the 7-position enhances its potential for diverse applications. Researchers are particularly interested in its antioxidant properties and its role as a potential enzyme inhibitor, which aligns with current trends in drug discovery and nutraceutical development.

In recent years, the demand for bioactive flavonoids has surged due to their promising effects in anti-inflammatory and neuroprotective applications. 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl furan-2-carboxylate is no exception, as preliminary studies suggest its potential in modulating cellular pathways associated with oxidative stress. This makes it a subject of interest for researchers exploring natural product analogs and synthetic biology.

The synthesis of this compound typically involves multi-step organic reactions, including esterification and cyclization processes. Its purity and stability are critical for experimental reproducibility, which is why advanced analytical techniques such as HPLC and NMR spectroscopy are employed for characterization. The compound's molecular weight and solubility profile further contribute to its versatility in various research settings.

From an industrial perspective, 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl furan-2-carboxylate is often explored for its potential in cosmeceuticals and functional foods. The growing consumer interest in plant-based ingredients and sustainable chemistry has driven innovation in this space. Companies are increasingly investing in green synthesis methods to produce such compounds with minimal environmental impact.

In the context of academic research, this compound is frequently cited in studies related to structure-activity relationships (SAR). Understanding how modifications to its core structure affect biological activity is a key focus area. For instance, the methoxy group and furan ring are often highlighted for their contributions to the compound's binding affinity and metabolic stability.

As the scientific community continues to explore the potential of 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl furan-2-carboxylate, its applications in personalized medicine and preventive healthcare are becoming increasingly evident. Future research may focus on optimizing its bioavailability and therapeutic index to unlock its full potential. With its unique combination of structural features and biological activities, this compound is poised to remain a topic of interest for years to come.